Cas no 1153486-54-4 (1-{(2,5-difluorophenyl)methylamino}propan-2-ol)

• Product Name: 1-{(2,5-difluorophenyl)methylamino}propan-2-ol
• CAS No: 1153486-54-4
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5166768
• PubChem ID: 43499233
• Update Time: 2025-11-02

1-{(2,5-difluorophenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(2,5-difluorophenyl)methyl]amino}propan-2-ol
• 1-((2,5-Difluorobenzyl)amino)propan-2-ol
• 2-Propanol, 1-[[(2,5-difluorophenyl)methyl]amino]-
• 1-{(2,5-difluorophenyl)methylamino}propan-2-ol

• Inchi： 1S/C10H13F2NO/c1-7(14)5-13-6-8-4-9(11)2-3-10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： GLDGIGSXYVJSEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CNCC(C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 1.2
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{(2,5-difluorophenyl)methylamino}propan-2-ol

Comprehensive Overview of 1-{(2,5-difluorophenyl)methylamino}propan-2-ol (CAS No. 1153486-54-4)

1-{(2,5-difluorophenyl)methylamino}propan-2-ol (CAS No. 1153486-54-4) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a difluorophenyl group and a propan-2-ol backbone, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers and industry professionals often search for terms like "1-{(2,5-difluorophenyl)methylamino}propan-2-ol synthesis" or "CAS 1153486-54-4 applications", highlighting the growing interest in this molecule.

The molecular structure of 1-{(2,5-difluorophenyl)methylamino}propan-2-ol includes a 2,5-difluorophenyl ring, which is known for its electron-withdrawing properties, and a methylamino group attached to a propan-2-ol chain. This combination makes it a valuable intermediate in the synthesis of bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified the relevance of such compounds, as they align with the demand for sustainable and efficient synthetic routes.

One of the key applications of 1-{(2,5-difluorophenyl)methylamino}propan-2-ol is in the development of pharmaceutical intermediates. Its structural motifs are often found in molecules targeting neurological and metabolic disorders. For instance, the difluorophenyl group is a common feature in drugs designed for CNS (Central Nervous System) applications, making this compound a subject of interest for researchers exploring neuroprotective agents or enzyme inhibitors.

From a synthetic chemistry perspective, 1-{(2,5-difluorophenyl)methylamino}propan-2-ol can be prepared through a series of well-documented reactions, including reductive amination and nucleophilic substitution. These methods are frequently searched in academic and industrial settings, particularly by those working on high-throughput screening or medicinal chemistry projects. The compound's CAS No. 1153486-54-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications.

The physicochemical properties of 1-{(2,5-difluorophenyl)methylamino}propan-2-ol include moderate solubility in polar solvents like ethanol and DMSO, which is advantageous for laboratory handling and formulation. Its stability under ambient conditions makes it suitable for long-term storage, a feature highly valued in chemical inventory management. Additionally, the presence of fluorine atoms enhances its metabolic stability, a trait often sought after in drug design.

In the context of market dynamics, the demand for 1-{(2,5-difluorophenyl)methylamino}propan-2-ol is expected to rise, driven by advancements in precision medicine and personalized therapeutics. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial clients. Searches for "buy 1-{(2,5-difluorophenyl)methylamino}propan-2-ol" or "CAS 1153486-54-4 suppliers" reflect this growing market interest.

Environmental and regulatory considerations also play a role in the utilization of 1-{(2,5-difluorophenyl)methylamino}propan-2-ol. As the chemical industry moves toward sustainable practices, researchers are exploring greener synthetic routes for such intermediates. Topics like "green synthesis of fluorinated compounds" or "eco-friendly pharmaceutical intermediates" are gaining traction, aligning with global sustainability goals.

In summary, 1-{(2,5-difluorophenyl)methylamino}propan-2-ol (CAS No. 1153486-54-4) is a versatile compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features, combined with the growing demand for fluorinated bioactive molecules, position it as a valuable asset in modern chemistry. Whether you're a researcher exploring new drug candidates or a supplier catering to the fine chemicals market, this compound offers numerous opportunities for innovation and growth.